(3R*,4R*)-1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol

• IUPAC Name: 2-(4,6-dimethyl-1-benzofuran-3-yl)-1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C23H31NO4/c1-15-10-16(2)22-18(14-28-20(22)11-15)12-21(25)24-7-6-23(26,17(3)13-24)19-4-8-27-9-5-19/h10-11,14,17,19,26H,4-9,12-13H2,1-3H3/t17-,23+/m1/s1
• InChI Key: YCBWVQSMODIEMG-HXOBKFHXSA-N
• Canonical SMILES: CC1CN(CCC1(C2CCOCC2)O)C(=O)CC3=COC4=CC(=CC(=C43)C)C
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CC3=COC4=CC(=CC(=C43)C)C
• Molecular Formula: C23H31NO4
• Molecular Weight: 385.5 g/mol

Description

(3R*,4R*)-1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol is a useful research compound. Its molecular formula is C23H31NO4 and its molecular weight is 385.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.22530847 g/mol and the complexity rating of the compound is 563. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Researchers have developed novel synthetic routes for compounds related to benzofurans and pyrans, exploring their antihypertensive activities. For instance, Evans et al. (1983) synthesized a series of compounds with significant blood pressure lowering activity, highlighting the chemical versatility and therapeutic potential of related structures (Evans et al., 1983).
• Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids, demonstrating potent antibacterial and biofilm inhibition activities. This research underscores the compound's potential as a scaffold for developing new antimicrobial agents (Mekky & Sanad, 2020).

Pharmacological Applications

• In a pharmacokinetic modeling study, Obach et al. (2018) investigated a related serotonin receptor partial agonist, examining its metabolites' exposure in humans. The study demonstrates the compound's relevance in developing drugs with predictable human metabolite profiles (Obach et al., 2018).
• Maier and Wünsch (2002) evaluated spiro compounds related to benzopyrans and benzofurans for their sigma receptor binding properties, finding compounds with high affinity and selectivity. This research highlights the potential therapeutic applications of such compounds in neuropsychiatric disorders (Maier & Wünsch, 2002).

Material Science and Other Applications

• Teuber et al. (1992) explored kinetically controlled reactions involving related compounds, demonstrating the potential for creating complex molecular structures. Such research can inform the design of materials with specific properties (Teuber, Quintanilla-Licea, & Bats, 1992).